Methyl 2-(benzoylamino)-3-{[(4-chlorobenzyl)oxy]imino}propanoate

• IUPAC Name: methyl (3E)-2-benzamido-3-[(4-chlorophenyl)methoxyimino]propanoate
• InChI: InChI=1S/C18H17ClN2O4/c1-24-18(23)16(21-17(22)14-5-3-2-4-6-14)11-20-25-12-13-7-9-15(19)10-8-13/h2-11,16H,12H2,1H3,(H,21,22)/b20-11+
• InChI Key: TWKSEHXIEQAQOH-RGVLZGJSSA-N
• Canonical SMILES: COC(=O)C(C=NOCC1=CC=C(C=C1)Cl)NC(=O)C2=CC=CC=C2
• Isomeric SMILES: COC(=O)C(/C=N/OCC1=CC=C(C=C1)Cl)NC(=O)C2=CC=CC=C2
• Molecular Formula: C18H17ClN2O4
• Molecular Weight: 360.8 g/mol

Description

Methyl 2-(benzoylamino)-3-{[(4-chlorobenzyl)oxy]imino}propanoate, also known as MBCOIP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

• The compound has been used as a versatile synthon for the preparation of polysubstituted heterocyclic systems, such as pyrroles, pyrimidines, pyrazoles, and isoxazoles, demonstrating its utility in creating complex molecular architectures for potential pharmaceutical applications (Pizzioli et al., 1998).

Antimicrobial Activity

• It has shown bactericidal effects against strains like Bacillus subtilis, Staphylococcus aureus, Escherichia coli, Pseudomonas aeruginosa, and Salmonella enteric, highlighting its potential as a lead compound for developing new antibiotics (Karai et al., 2017).

Novel Pathways to Heterocyclic Systems

• The research illustrates a simple new pathway to novel heterocyclic systems through diastereoselective synthesis, expanding the toolkit for synthetic chemists working on drug discovery and development (Uršič et al., 2009).

Aldose Reductase Inhibitors

• Methyl[4-oxo-2-(substituted benzoylimino)-3-(substituted phenyl)thiazolidin-5-ylidene]acetate derivatives, synthesized from compounds like Methyl 2-(benzoylamino)-3-{[(4-chlorobenzyl)oxy]imino}propanoate, have been evaluated as aldose reductase inhibitors, indicating their potential for treating diabetic complications (Ali et al., 2012).

Synthesis of Oxazolo[4,5-c]quinoline Derivatives

• The transformation of Methyl 2-benzoylamino-2-oxobutanoate into methyl 2-arylamino-2-(benzoylamino)but-2-enoates and subsequent cyclization to oxazolo[4,5-c]quinoline derivatives underscores the compound's versatility in generating diverse heterocyclic structures with potential biological activity (Stanovnik et al., 2003).